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Compound of Interest

Compound Name: L-lactate

Cat. No.: B1674914

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides comprehensive, step-by-step procedures for the safe handling
and disposal of L-lactate, grounded in established safety protocols.

Hazard Identification and Classification

L-lactic acid and its solutions are classified as hazardous materials. Understanding their
specific dangers is the first step in safe handling. The primary hazards are skin corrosion and
serious eye damage.[1][2][3][4][5][6] Concentrated solutions of L-lactic acid (>5%) are
classified as Skin Corrosive Category 1C.[7]

Table 1: GHS Hazard Classification for L-Lactic Acid

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1C burns and eye damage.[2][4]
[61[8]

Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation damage.[1][2][3][6][8]

Corrosive to the respiratory EUHO071: Corrosive to the

tract respiratory tract.[4][9]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to mitigate the risks associated with L-lactate. The

minimum required PPE for handling L-lactate includes a lab coat, protective eyewear, long

pants, and closed-toe shoes.[10][11] The following table details the specific PPE

recommendations.

Table 2: Recommended Personal Protective Equipment for Handling L-Lactate

Body Part Protection Specification Rationale
Nitrile or neoprene
] ] gloves are Prevents direct skin
Chemical-resistant )
Hands recommended for contact and potential
gloves ) )
good resistance.[10] corrosion.[12]
[12]
Goggles should
provide a good seal )
Protects against
around the eyes. A S
Safety goggles or face ) severe eye irritation
Eyes/Face ) face shield offers
shield ) and damage from
broader protection
. splashes.[3][12]
against splashes.[10]
[11][12]
Protects clothing and
Lab coat or chemical- underlying skin from
Body -

resistant apron

spills and splashes.
[10][12]

Respiratory

Fume hood or

respirator

Use a fume hood
when working with
solutions that may
produce vapors or
aerosols.[12][13]

Prevents inhalation of
corrosive fumes that
can cause respiratory
tract irritation.[12]

Diagram 1: PPE Selection Workflow
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Hazard Assessment

Task: Handling L-Lactate

/

Potential for splashing? Potential for aerosol/vapor generation?

Yes 'Yes

PPEvSeIection

No
Wear Safety Goggles Wear Face Shield Work in a Wear Nitrile or Wear Lab Coat or
y 099 over Goggles Fume Hood Neoprene Gloves Chemical-Resistant Apron

Click to download full resolution via product page
Caption: Decision workflow for selecting appropriate PPE when handling L-lactate.
Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes the risk of exposure and accidents.
1. Preparation:
» Ensure the work area is clean and uncluttered.
» Verify that a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably within a fume hood, especially when handling
concentrated solutions or generating aerosols.[12][13]

e Don the appropriate PPE as outlined in Table 2 and Diagram 1.

2. Handling:
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e When transferring L-lactate, use appropriate and resistant equipment such as glass or acid-
resistant plastic pipettes and funnels.[12]

e Pour liquids slowly and carefully to avoid splashing.[12]
o Keep containers tightly closed when not in use.

» Avoid contact with incompatible materials such as strong oxidizing agents and strong alkalis,
as violent reactions can occur.[2][9]

3. Spill Management:
 In the event of a spill, evacuate non-essential personnel from the immediate area.

o For small spills, absorb the liquid with an inert material like sand, diatomaceous earth, or
vermiculite.[1][12]

o For larger spills, it may be necessary to neutralize the acid with a weak base like sodium
bicarbonate before absorption.[12]

o Collect the absorbed material into a clearly labeled, sealable container for hazardous waste
disposal.[1]

e Clean the spill area thoroughly with water.

Disposal Plan: Waste Management Protocol

Proper disposal of L-lactate and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

o All waste materials, including unused L-lactate solutions, contaminated spill cleanup
materials, and disposable PPE, should be collected in a designated and properly labeled
hazardous waste container.[1]

2. Neutralization:
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» Depending on local regulations, acidic waste may require neutralization before disposal. The
product is an acid and typically needs to be neutralized before being discharged into sewage
systems.[1]

3. Final Disposal:

» Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.[14]

» Do not pour L-lactate down the drain unless it has been neutralized and is permitted by local
regulations.[1][3]

Diagram 2: L-Lactate Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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